5-Acetyl-4-{2-nitrophenyl}-2-[(3-methoxybenzyl)sulfanyl]-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
5-Acetyl-4-{2-nitrophenyl}-2-[(3-methoxybenzyl)sulfanyl]-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
Brand Name:
Vulcanchem
CAS No.:
293319-99-0
VCID:
VC0433170
InChI:
InChI=1S/C23H21N3O4S/c1-14-21(15(2)27)22(18-9-4-5-10-20(18)26(28)29)19(12-24)23(25-14)31-13-16-7-6-8-17(11-16)30-3/h4-11,22,25H,13H2,1-3H3/t22-/m0/s1
SMILES:
CC1=C(C(C(=C(N1)SCC2=CC(=CC=C2)OC)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C
Molecular Formula:
C23H21N3O4S
Molecular Weight:
435.5g/mol
5-Acetyl-4-{2-nitrophenyl}-2-[(3-methoxybenzyl)sulfanyl]-6-methyl-1,4-dihydro-3-pyridinecarbonitrile
CAS No.: 293319-99-0
Main Products
VCID: VC0433170
Molecular Formula: C23H21N3O4S
Molecular Weight: 435.5g/mol
![5-Acetyl-4-{2-nitrophenyl}-2-[(3-methoxybenzyl)sulfanyl]-6-methyl-1,4-dihydro-3-pyridinecarbonitrile - 293319-99-0](/images/no_structure.jpg)
| CAS No. | 293319-99-0 |
|---|---|
| Product Name | 5-Acetyl-4-{2-nitrophenyl}-2-[(3-methoxybenzyl)sulfanyl]-6-methyl-1,4-dihydro-3-pyridinecarbonitrile |
| Molecular Formula | C23H21N3O4S |
| Molecular Weight | 435.5g/mol |
| IUPAC Name | (4R)-5-acetyl-2-[(3-methoxyphenyl)methylsulfanyl]-6-methyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C23H21N3O4S/c1-14-21(15(2)27)22(18-9-4-5-10-20(18)26(28)29)19(12-24)23(25-14)31-13-16-7-6-8-17(11-16)30-3/h4-11,22,25H,13H2,1-3H3/t22-/m0/s1 |
| Standard InChIKey | DSHOBMKHANTKTM-QFIPXVFZSA-N |
| Isomeric SMILES | CC1=C([C@H](C(=C(N1)SCC2=CC(=CC=C2)OC)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| SMILES | CC1=C(C(C(=C(N1)SCC2=CC(=CC=C2)OC)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| Canonical SMILES | CC1=C(C(C(=C(N1)SCC2=CC(=CC=C2)OC)C#N)C3=CC=CC=C3[N+](=O)[O-])C(=O)C |
| PubChem Compound | 1249867 |
| Last Modified | Nov 11 2021 |
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